Cas no 17795-27-6 (alliin)

• Product Name: alliin
• CAS No: 17795-27-6
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 906579
• PubChem ID: 121922
• Update Time: 2025-04-19

alliin Chemical and Physical Properties

Names and Identifiers

• alliin
• 3-(2-propenylsulfinyl)-Alanine
• Pcso
• S-Allylcysteine sulfoxide
• XUHLIQGRKRUKPH-UHFFFAOYSA-N
• S-ALLYL-L-CYSTEINESULPHOXIDE
• S-(2-Propenyl)cysteine sulfoxide
• Alanine, 3-(2-propenylsulfinyl)-
• (R)C(S)S-Alliin
• Alliin; 3-(2-Propenylsulfinyl)-L-Alanin
• 2-amino-3-prop-2-enylsulfinylpropanoic acid
• DTXSID10871763
• 17795-27-6
• LS-13165
• AKOS006327089
• S-Allyl-L-cysteine sulfoxide
• 3-(2-Propen-1-ylsulfinyl)alanine
• 556-27-4
• S-Allyl-DL-cysteineSulfoxide
• SCHEMBL118141
• CHEBI:173816
• (+)-Alliin
• Q139883
• alliumn
• 2-amino-3-prop-2-enylsulinylpropanoic acid
• Alanine, 3-(2-propen-1-ylsulfinyl)-
• Alanine, 3-(allylsulfinyl)-
• L-Alliin

• Inchi： 1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
• InChI Key： XUHLIQGRKRUKPH-UHFFFAOYSA-N
• SMILES： S(CC=C)(CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 177.046
• Monoisotopic Mass: 177.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6A^2
• XLogP3: -3.5

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.354
• Melting Point: 165
• Boiling Point: 416.1 °C at 760 mmHg
• Flash Point: 205.5 °C
• Refractive Index: 1.579
• PSA: 99.60000
• LogP: 0.89900

alliin Security Information

• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids